5-Decylpentadecan-1-ol
Description
5-Decylpentadecan-1-ol is a branched long-chain primary alcohol with a molecular structure comprising a pentadecane backbone (15 carbons) substituted with a decyl group (10 carbons) at the 5th position. This branching distinguishes it from linear aliphatic alcohols and influences its physicochemical properties, such as solubility, melting/boiling points, and hydrophobic interactions.
Properties
Molecular Formula |
C25H52O |
|---|---|
Molecular Weight |
368.7 g/mol |
IUPAC Name |
5-decylpentadecan-1-ol |
InChI |
InChI=1S/C25H52O/c1-3-5-7-9-11-13-15-17-21-25(23-19-20-24-26)22-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3 |
InChI Key |
WJSJJTFBVXNLTG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCC(CCCCCCCCCC)CCCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
The following analysis compares 5-Decylpentadecan-1-ol with structurally related compounds, focusing on molecular features, inferred properties, and applications.
Linear Aliphatic Alcohols
Dodecan-1-ol (C₁₂H₂₅OH)
- Structure : Straight-chain 12-carbon primary alcohol.
- Properties : Higher water solubility (0.02 g/L at 20°C) than branched analogs due to reduced steric hindrance. Lower viscosity and melting point (~24°C) compared to branched alcohols .
- Applications : Used in detergents, emulsifiers, and pharmaceuticals.
Decyl Alcohol (C₁₀H₂₁OH)
- Structure : Linear 10-carbon chain.
- Properties: Shorter chain length results in lower boiling point (~230°C) and higher volatility than 5-Decylpentadecan-1-ol. Limited solubility in polar solvents .
| Property | 5-Decylpentadecan-1-ol | Dodecan-1-ol | Decyl Alcohol |
|---|---|---|---|
| Molecular Formula | C₂₅H₅₂O | C₁₂H₂₆O | C₁₀H₂₂O |
| Chain Length/Branching | Branched (C15 + C10) | Linear (C12) | Linear (C10) |
| Melting Point (°C) | Data unavailable | ~24 | ~6 |
| Boiling Point (°C) | Inferred >300 | 259 | 230 |
| Solubility in Water | Very low | 0.02 g/L | 0.004 g/L |
Key Insight: Branching in 5-Decylpentadecan-1-ol likely increases its hydrophobicity and thermal stability compared to linear alcohols, making it suitable for non-polar formulations .
Branched and Substituted Alcohols
5-(Diethylamino)pentan-1-ol
- Structure: 5-carbon chain with a diethylamino group.
- Properties: Enhanced water solubility due to the polar amino group. Lower molecular weight (MW: 129.2 g/mol) and higher reactivity in synthetic applications .
- Applications : Pharmaceutical intermediates, chelating agents.
5-(Dimethylamino)pent-2-en-1-ol
- Structure: Unsaturated alcohol with a dimethylamino group.
- Properties : Conjugated alkene system increases reactivity in polymerization or catalysis. Purity ≥95% supports precision in research .
| Property | 5-Decylpentadecan-1-ol | 5-(Diethylamino)pentan-1-ol | 5-(Dimethylamino)pent-2-en-1-ol |
|---|---|---|---|
| Functional Groups | Hydroxyl | Hydroxyl, tertiary amine | Hydroxyl, tertiary amine, alkene |
| Molecular Weight (g/mol) | ~368 (estimated) | 129.2 | 129.2 |
| Reactivity | Low | Moderate | High |
| Applications | Surfactants, lubricants | Pharmaceuticals | Material science, drug synthesis |
Key Insight : Functional groups (e.g., amines, alkenes) in substituted alcohols enhance their versatility in synthetic chemistry, unlike 5-Decylpentadecan-1-ol, which is tailored for hydrophobic applications .
Esters and Derivatives
5-Decenyl Acetate
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
